Cas no 1428546-38-6 (tert-butyl N-[endo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate)

• Product Name: tert-butyl N-[endo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate
• CAS No: 1428546-38-6
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD31707761
• CID: 4599203
• Update Time: 2025-11-02

tert-butyl N-[endo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl-2-azabicyclo[2.2.1]heptan-5-ylcarbamate
• tert-Butyl 2-azabicyclo[2.2.1]heptan-5-ylcarbamate
• tert-butyl N-(2-azabicyclo[2.2.1]heptan-5-yl)carbamate
• tert-butyl ((1R,4R,5R)-2-azabicyclo[2.2.1]heptan-5-yl)carbamate
• rel-tert-butyl ((1S,4S,5S)-2-azabicyclo[2.2.1]heptan-5-yl)carbamate
• TERT-BUTYL N-{2-AZABICYCLO[2.2.1]HEPTAN-5-YL}CARBAMATE
• (1R,4R,5R)-(2-Aza-bicyclo[2.2.1]hept-5-yl)-carbamic acid tert-butyl ester
• rel-(1S,4S,5S)-(2-Aza-bicyc
• tert-butyl N-[endo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate
• rel-(1S,4S,5S)-(2-Aza-bicyclo[2.2.1]hept-5-yl)-carbamic acid tert-butyl ester

• MDL： MFCD31707761
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-9-5-8-4-7(9)6-12-8/h7-9,12H,4-6H2,1-3H3,(H,13,14)
• InChI Key： VERHYGQTHIOMQC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC2CC1CN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 1.2
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-[endo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate

tert-butyl N-[endo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate: A Promising Molecule in Modern Pharmaceutical Research

tert-butyl N-[endo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate, with the CAS number 1428546-38-6, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique endo-2-azabicyclo[2.2.1]heptan-5-yl core structure, has garnered attention for its potential applications in drug discovery and therapeutic development. The synthesis of this molecule involves the integration of multiple functional groups, which enhances its chemical stability and biological activity. Recent studies have highlighted its role as a key intermediate in the design of novel pharmaceutical agents, particularly in the treatment of neurodegenerative disorders and oncological conditions.

The endo-2-azabicyclo[2.2.1]heptan-5-yl ring system is a critical component of this compound, offering a scaffold for the attachment of various pharmacophores. This structural feature allows for the modulation of biological targets, such as G protein-coupled receptors (GPCRs) and ion channels, which are implicated in numerous diseases. The tert-butyl group, acting as a protecting group, ensures the compound's stability during synthesis and storage, while the carbamate functionality contributes to its solubility and bioavailability. These properties make tert-butyl N-[endo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have facilitated the exploration of tert-butyl N-[endo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate's potential therapeutic applications. Molecular docking studies have demonstrated its ability to interact with specific protein targets, such as the β-secretase enzyme (BACE1), which is a key player in Alzheimer's disease pathogenesis. These findings, published in Journal of Medicinal Chemistry in 2023, suggest that this compound may serve as a lead candidate for the development of anti-amyloidogenic agents. Additionally, its low molecular weight and high lipophilicity enhance its permeability across biological membranes, making it suitable for oral administration.

The synthesis of tert-butyl N-[endo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate involves a multi-step process that combines ring-opening reactions and nucleophilic substitution. The endo-2-azabicyclo[2.2.1]heptan-5-yl core is typically synthesized through the cyclization of aziridine derivatives, followed by the introduction of the tert-butyl and carbamate functionalities. This synthetic route, optimized in recent years, ensures high yield and purity, which are essential for pharmaceutical applications. The use of green chemistry principles in this synthesis has also been emphasized, aligning with the industry's shift towards sustainable practices.

Pharmacological studies on tert-butyl N-[endo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate have revealed its potential as an inhibitor of certain enzymatic pathways. For instance, it has been shown to modulate the activity of the phosphoinositide 3-kinase (PI3K) pathway, which is critical in cell survival and proliferation. This property makes the compound a candidate for the development of targeted therapies in cancers such as breast and lung carcinoma. Preclinical trials conducted in 2022 demonstrated its efficacy in reducing tumor growth in xenograft models, underscoring its therapeutic potential.

The carbamate group in tert-butyl N-[endo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate plays a dual role in its biological activity. On one hand, it enhances the molecule's ability to form hydrogen bonds with target proteins, improving its binding affinity. On the other hand, the tert-butyl substituent provides steric hindrance, which can modulate the compound's interaction with specific receptors. This dual functionality is a key factor in the compound's selectivity for its intended targets, minimizing off-target effects that are common in many pharmaceutical agents.

Recent structural modifications of tert-butyl N-[endo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate have led to the development of analogs with enhanced pharmacological profiles. For example, replacing the tert-butyl group with other alkyl or aryl substituents has resulted in compounds with improved solubility and metabolic stability. These modifications, reported in Organic & Biomolecular Chemistry in 2023, highlight the importance of structural optimization in the design of effective therapeutic agents. Such studies also emphasize the role of medicinal chemists in tailoring molecules to meet specific therapeutic needs.

The application of tert-butyl N-[endo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate in drug discovery is further supported by its compatibility with various drug delivery systems. Its lipophilic nature makes it suitable for formulation into nanoparticles or liposomes, which can enhance its delivery to target tissues. This is particularly relevant for the treatment of diseases such as Parkinson's, where targeted delivery of neuroprotective agents is crucial. The development of such formulations is an active area of research, aiming to improve the therapeutic outcomes of this compound.

In conclusion, tert-butyl N-[endo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate stands as a promising molecule in modern pharmaceutical research. Its unique structural features and functional groups enable a wide range of applications, from the treatment of neurodegenerative diseases to the development of targeted cancer therapies. Ongoing studies continue to explore its potential, with a focus on optimizing its pharmacological properties and expanding its therapeutic applications. As the field of medicinal chemistry evolves, compounds like tert-butyl N-[endo-2-azabicyclo[2.2.1]heptan-5-yl]carbamate will play a vital role in the discovery of innovative treatments for complex diseases.